3-(2-Chlorophenoxy)-2-pyridine-carbonitrile

• Molecular Formula: C12H7ClN2O
• Molecular Weight: 230.65 g/mol
• IUPAC Name: 3-(2-chlorophenoxy)pyridine-2-carbonitrile
• InChI: InChI=1S/C12H7ClN2O/c13-9-4-1-2-5-11(9)16-12-6-3-7-15-10(12)8-14/h1-7H
• InChI Key: XDLNMQUDUAGQSU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OC2=C(N=CC=C2)C#N)Cl

Description

3-(2-Chlorophenoxy)-2-pyridine-carbonitrile is a useful research compound. Its molecular formula is C12H7ClN2O and its molecular weight is 230.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 22 g of 3-(2-chlorophenoxy)pyridine 1-oxide and 22 g of dimethylsulfate is heated at 100° C. for 4 hours. The 3-(2-chlorophenoxy)-1-methoxypyridinium methosulfate is cooled and dissolved in 100 ml of water. This solution is added dropwise with stirring to a 0°-5° C. solution of 50 g of sodium cyanide in 100 ml under a nitrogen atmosphere. The mixture is stirred 16 hours and extracted with 250 ml of chloroform. The extract is dried, concentrated and distilled to yield 3-(2-chlorophenoxy)-2-pyridine-carbonitrile, bp 125°-135° C. at 01. mM, mp 90°-92° C. after recrystallization from isopropanol.